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Compound of Interest

Compound Name: 6-Ketoprogesterone

CAS No.: 2243-08-5

Cat. No.: B1582364

Get Quote

For the diligent researcher, the lifecycle of a chemical compound extends beyond its

application in an experiment; it culminates in its safe and compliant disposal. 6-
Ketoprogesterone, a key steroidal intermediate, demands meticulous handling from

acquisition to disposal to safeguard laboratory personnel and protect environmental integrity.

This guide provides an in-depth, procedural framework for the proper disposal of 6-
Ketoprogesterone, grounded in scientific principles and regulatory standards.

Hazard Assessment and Regulatory Landscape:
Why Proper Disposal is Critical
6-Ketoprogesterone is a solid, non-flammable compound.[1] While not classified as a acutely

hazardous waste by the U.S. Environmental Protection Agency (EPA), its nature as a

biologically active steroid hormone necessitates a cautious approach to disposal.[1] Steroids

and other hormonal compounds can act as endocrine disruptors if they enter aquatic

ecosystems, potentially causing adverse effects on the reproductive and developmental health

of various organisms even at low concentrations.
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The primary regulatory framework governing laboratory waste in the United States is the

Resource Conservation and Recovery Act (RCRA).[2] While 6-Ketoprogesterone is not

specifically a "listed" hazardous waste (i.e., it does not appear on the P or U lists), any

chemical waste must be evaluated for hazardous "characteristics": ignitability, corrosivity,

reactivity, and toxicity.[2] 6-Ketoprogesterone in its pure form does not typically exhibit these

characteristics.[1] However, solutions or mixtures containing this compound might.

Furthermore, the National Institute for Occupational Safety and Health (NIOSH) includes

hormones in its list of hazardous drugs that require special handling to minimize occupational

exposure.[3] Therefore, the disposal plan for 6-Ketoprogesterone must prioritize containment

and thorough deactivation or destruction.

Personal Protective Equipment (PPE): The First Line
of Defense
Before handling 6-Ketoprogesterone for any purpose, including disposal, appropriate PPE is

mandatory. The principle of causality here is simple: preventing exposure is the most effective

safety measure.

Gloves: Use compatible, chemical-resistant gloves.[1] Nitrile gloves are a common and

effective choice. Always inspect gloves for tears or punctures before use.

Eye Protection: Safety glasses with side shields or goggles are essential to protect against

accidental splashes or dust.[1]

Lab Coat: A lab coat protects the skin and personal clothing from contamination.[1]

Respiratory Protection: If there is a risk of generating dust from the solid compound, a

NIOSH-approved respirator should be used.[1]

Disposal Procedures: A Step-by-Step Guide
The universally recommended and most environmentally sound method for the disposal of

pharmaceutical waste, including steroids like 6-Ketoprogesterone, is incineration by a

licensed hazardous waste management company.[4][5] This method ensures the complete

destruction of the active compound.
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Under no circumstances should 6-Ketoprogesterone or its solutions be disposed of down the

drain or in regular trash.[2]

Disposal of Solid 6-Ketoprogesterone
This applies to expired raw material, unused compound, or residual amounts from weighing.

Step 1: Containerization Place the solid 6-Ketoprogesterone into a dedicated hazardous

waste container that is clearly labeled. The container must be compatible with the chemical, in

good condition, and have a secure, leak-proof lid.

Step 2: Labeling The container must be labeled with the words "Hazardous Waste," the full

chemical name ("6-Ketoprogesterone"), and the date accumulation started.

Step 3: Segregation and Storage Store the waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory. This area must be at or near the point of

generation and under the control of laboratory personnel. Ensure that the container is

segregated from incompatible materials.

Step 4: Arrange for Pickup Contact your institution's Environmental Health and Safety (EHS)

office to schedule a pickup of the hazardous waste. They will coordinate with a licensed waste

disposal vendor for transport and incineration.

Disposal of Contaminated Labware and Materials
This includes items such as pipette tips, centrifuge tubes, gloves, bench paper, and empty

stock containers.

Step 1: Gross Decontamination (if applicable) For heavily contaminated items, remove as much

of the compound as is safely possible. For the original container, this means ensuring it is

"RCRA empty" (all contents removed that can be by normal means).

Step 2: Segregation Place all solid waste items contaminated with 6-Ketoprogesterone into a

dedicated hazardous waste container, separate from non-hazardous waste. This is often a

plastic-lined box or a designated drum.

Step 3: Labeling Label the container clearly as "Hazardous Waste" and list the contents (e.g.,

"Lab Debris Contaminated with 6-Ketoprogesterone").
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Step 4: Storage and Pickup Store the container in the SAA and arrange for pickup through your

EHS office for incineration.

Disposal of Liquid Waste (Aqueous and Organic
Solutions)
This applies to experimental solutions containing 6-Ketoprogesterone.

Step 1: Waste Collection Collect all liquid waste containing 6-Ketoprogesterone in a

dedicated, leak-proof, and chemically compatible container. Never mix incompatible waste

streams. For example, do not mix acidic solutions with organic solvent solutions.

Step 2: Labeling Label the liquid waste container with "Hazardous Waste" and list all chemical

components with their approximate percentages (e.g., "Aqueous solution with <1% 6-
Ketoprogesterone, 10% Methanol, 89% Water").

Step 3: Storage Keep the container tightly sealed when not in use and store it in secondary

containment within the SAA to prevent spills.

Step 4: Arrange for Pickup Contact your EHS office for collection. The waste will be sent for

incineration.

Spill Management
In the event of a spill, the immediate priority is to contain the material and prevent exposure.

Step 1: Alert Personnel Notify others in the immediate area of the spill.

Step 2: Don Appropriate PPE Ensure you are wearing the correct PPE before attempting to

clean the spill.

Step 3: Contain the Spill For a solid spill, gently cover it with an absorbent material to prevent it

from becoming airborne. For a liquid spill, surround the area with absorbent pads or granules.

Step 4: Clean the Spill Carefully collect the absorbent material and spilled compound using

scoops or other appropriate tools. Do not use a dry sweeping method for powders as this can

create dust.[1]
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Step 5: Dispose of Cleanup Materials Place all contaminated cleanup materials into a

hazardous waste container, label it appropriately (e.g., "Spill Debris with 6-
Ketoprogesterone"), and arrange for disposal via your EHS office.

Step 6: Decontaminate the Area Wipe the spill area with a suitable solvent (such as ethanol or

isopropanol), followed by soap and water. Dispose of the cleaning materials as hazardous

waste.

Summary of Disposal Procedures
Waste Type Disposal Container Key Steps

Solid 6-Ketoprogesterone
Labeled, sealed, compatible

container

Label as "Hazardous Waste",

store in SAA, arrange EHS

pickup for incineration.

Contaminated Labware Labeled, lined box or drum

Segregate from regular trash,

label with contaminant,

arrange EHS pickup for

incineration.

Liquid Solutions
Labeled, sealed, compatible

liquid waste container

List all components and

percentages, store in

secondary containment,

arrange EHS pickup for

incineration.

Spill Cleanup Debris
Labeled, sealed, compatible

container

Contain spill, collect with

absorbent, place all materials

in waste container for

incineration.

6-Ketoprogesterone Disposal Workflow
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Caption: Decision workflow for the proper disposal of 6-Ketoprogesterone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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